N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide
• InChI: InChI=1S/C17H15ClN2O2S/c1-2-9-22-12-6-3-5-11(10-12)16(21)20-17-19-15-13(18)7-4-8-14(15)23-17/h3-8,10H,2,9H2,1H3,(H,19,20,21)
• InChI Key: JVVOZEBGAIMALF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=CC=C3Cl
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide, also known as BZP, is a chemical compound that has been widely used in scientific research. BZP is a benzothiazole derivative that has been synthesized using various methods.

Mechanism of Action

N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that play a role in inflammation, pain, and fever. By inhibiting COX-2, N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide reduces the production of prostaglandins, which leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has been shown to have anti-inflammatory, analgesic, and anti-tumor effects. It has been shown to reduce the production of prostaglandins, which leads to a reduction in inflammation, pain, and fever. N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has been shown to regulate the immune system by modulating the activity of T cells and B cells.

Advantages and Limitations for Lab Experiments

N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied. N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide is also relatively stable and has a long shelf-life. However, there are also limitations to using N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide in lab experiments. N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide is a synthetic compound that may not accurately reflect the properties of naturally occurring compounds. In addition, N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide may have off-target effects that could confound experimental results.

Future Directions

For N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide research include the development of N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide derivatives, investigation of its role in the regulation of the immune system, and clinical trials for its potential as an anti-cancer agent.

Scientific Research Applications

N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has been used in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has also been investigated for its potential as an anti-cancer agent. In addition, N-(4-chloro-1,3-benzothiazol-2-yl)-3-propoxybenzamide has been studied for its role in the regulation of the immune system.